Cas no 61854-01-1 (9-Anthracenecarbonitrile, 1,2,3,4,5,6,7,8-octahydro-)

• Product Name: 9-Anthracenecarbonitrile, 1,2,3,4,5,6,7,8-octahydro-
• CAS No: 61854-01-1
• MF: C₁₅H₁₇N
• MW: 211.302183866501
• CID: 464632
• PubChem ID: 12340410
• Update Time: 2025-04-19

9-Anthracenecarbonitrile, 1,2,3,4,5,6,7,8-octahydro- Chemical and Physical Properties

Names and Identifiers

• 9-Anthracenecarbonitrile, 1,2,3,4,5,6,7,8-octahydro-
• 1,2,3,4,5,6,7,8-octahydroanthracene-9-carbonitrile
• DTXSID20491890
• 61854-01-1

• Inchi： 1S/C15H17N/c16-10-15-13-7-3-1-5-11(13)9-12-6-2-4-8-14(12)15/h9H,1-8H2
• InChI Key： KQFMETQAUGGMST-UHFFFAOYSA-N
• SMILES： N#CC1=C2CCCCC2=CC2CCCCC=21

Computed Properties

• Exact Mass: 211.13621
• Monoisotopic Mass: 211.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79